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Compound of Interest

Methyl 12-aminododecanoate
Compound Name:
hydrochloride

Cat. No.: B016019

An In-depth Technical Guide to Methyl 12-
aminododecanoate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-aminododecanoate hydrochloride is a long-chain fatty acid ester with a terminal
amino group. Its hydrochloride salt form enhances its solubility in aqueous media. This
compound and its derivatives are of growing interest in various scientific fields, including
polymer chemistry, materials science, and particularly in biomedical research due to their
potential biological activities. This guide provides a comprehensive overview of the synthesis,
properties, and known biological activities of Methyl 12-aminododecanoate hydrochloride,
supported by experimental protocols and pathway diagrams.

Chemical and Physical Properties

Methyl 12-aminododecanoate hydrochloride is a white to off-white crystalline solid. Its
chemical structure consists of a twelve-carbon aliphatic chain, with a methyl ester at one end
and a protonated amine at the other. This bifunctional nature makes it a versatile building block
in organic synthesis.
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Property Value References
Molecular Formula C13H2sCINO2

Molecular Weight 265.82 g/mol

CAS Number 4271-86-7

Melting Point 157-160 °C

Solubility Soluble in water, methanol,

and DMSO.

White to off-white crystalline
Appearance .
solid

Synthesis of Methyl 12-aminododecanoate
Hydrochloride

The synthesis of Methyl 12-aminododecanoate hydrochloride is typically achieved through
the esterification of 12-aminododecanoic acid. Two common and effective methods are detailed
below.

Experimental Protocol 1: Esterification using Thionyl
Chloride in Methanol

This is a classic and highly effective method for the esterification of amino acids. Thionyl
chloride reacts with methanol to form methanolic hydrogen chloride in situ, which then
catalyzes the esterification.

Materials:

12-aminododecanoic acid

Anhydrous methanol

Thionyl chloride (SOCI2)

Diethyl ether (anhydrous)
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Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator
Procedure:

 In a clean, dry round-bottom flask equipped with a magnetic stir bar, suspend 12-
aminododecanoic acid (1 equivalent) in anhydrous methanol.

e Cool the suspension in an ice bath.

o Slowly add thionyl chloride (1.2-1.5 equivalents) dropwise to the stirred suspension. Caution:
This reaction is exothermic and releases HCl and SOz gas. Perform this step in a well-
ventilated fume hood.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

o Heat the mixture to reflux and maintain for 3-4 hours, or until the reaction is complete
(monitored by TLC).

o Cool the reaction mixture to room temperature.

» Remove the excess methanol and thionyl chloride under reduced pressure using a rotary
evaporator.

e The resulting crude product can be purified by recrystallization from a suitable solvent
system, such as methanol/diethyl ether, to yield pure Methyl 12-aminododecanoate
hydrochloride.
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Experimental Protocol 2: Esterification using
Trimethylchlorosilane in Methanol

This method offers a milder alternative to thionyl chloride and often provides high yields.
Trimethylchlorosilane (TMSCI) reacts with methanol to generate anhydrous HCI for catalysis.

Materials:

12-aminododecanoic acid

Anhydrous methanol

Trimethylchlorosilane (TMSCI)

Round-bottom flask

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Suspend 12-aminododecanoic acid (1 equivalent) in anhydrous methanol in a round-bottom
flask with a magnetic stir bar.

e To the stirred suspension, slowly add trimethylchlorosilane (2-3 equivalents).

« Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be
monitored by TLC.

e Upon completion, concentrate the reaction mixture under reduced pressure using a rotary
evaporator to obtain the crude product.

» Purify the product by recrystallization from methanol/diethyl ether.
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Caption: Synthesis workflow for Methyl 12-aminododecanoate hydrochloride.

Biological Activities and Potential Mechanisms

Methyl 12-aminododecanoate hydrochloride has been reported to possess both
immunomodulatory and antiviral properties. While specific mechanistic studies on this exact
compound are limited in publicly available literature, the activities of related long-chain fatty
acid derivatives provide a strong basis for its potential mechanisms of action.

Antiviral Activity

It has been suggested that 12-Amino-1-dodecanoic acid methyl ester hydrochloride salt
(12ADM) inhibits the transcriptional activity of human immunodeficiency virus type 1 (HIV-1)
and HIV-2 by interacting with specific RNA sequences in the viral genome.

Furthermore, a more general antiviral mechanism for long-chain fatty acids and their esters
against enveloped viruses involves the disruption of the viral envelope. The lipophilic carbon
chain of the molecule can insert into the lipid bilayer of the viral envelope, leading to its
destabilization and eventual lysis. This action is non-specific to viral proteins and is therefore
less likely to be affected by viral mutations.
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Caption: Proposed antiviral mechanism against enveloped viruses.

Immunomodulatory Activity

The immunomodulatory effects of fatty acids and their derivatives are well-documented. They
can influence various aspects of the immune response, including the production of
inflammatory mediators and the function of immune cells. Omega-3 and omega-6 fatty acids,
for example, are precursors to eicosanoids, which are potent signaling molecules in
inflammation. While Methyl 12-aminododecanoate is a saturated fatty acid ester, its long
aliphatic chain may allow it to interact with cell membranes and modulate the activity of
membrane-associated proteins involved in immune signaling, such as Toll-like receptors
(TLRs). This could lead to downstream effects on signaling pathways like the NF-kB pathway,
which is a central regulator of inflammatory gene expression.
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Caption: Potential immunomodulatory signaling pathway.

Applications and Future Directions

Methyl 12-aminododecanoate hydrochloride serves as a valuable intermediate in the
synthesis of a variety of organic molecules. Its bifunctionality allows for its use in the production
of polymers, such as polyamides and polyesters, with potential applications in biodegradable
materials and drug delivery systems.

In the pharmaceutical and biomedical fields, the antiviral and immunomodulatory properties of
this compound and its derivatives warrant further investigation. Future research should focus

on:
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» Elucidating the specific molecular targets and detailed mechanisms of its antiviral and
immunomodulatory actions.

» Conducting in vivo studies to assess its efficacy and safety profile.

e Synthesizing and evaluating derivatives to optimize biological activity and pharmacokinetic
properties.

Conclusion

Methyl 12-aminododecanoate hydrochloride is a compound with significant potential in both
materials science and medicine. Its straightforward synthesis and interesting biological profile
make it an attractive candidate for further research and development. This guide provides a
foundational understanding of its properties and potential applications, intended to support and
inspire future scientific inquiry in this area.

 To cite this document: BenchChem. ["Methyl 12-aminododecanoate hydrochloride" literature
review and background]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016019#methyl-12-aminododecanoate-
hydrochloride-literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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